![molecular formula C15H17FN2O2 B7536664 1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol](/img/structure/B7536664.png)
1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.
Mechanism of Action
The exact mechanism of action of 1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol is not fully understood, but it is believed to act as a partial agonist or antagonist at various neurotransmitter receptors. Its binding affinity for these receptors can modulate the activity of the corresponding neurotransmitters, leading to changes in neuronal signaling and behavior.
Biochemical and Physiological Effects
Studies have shown that 1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol can affect various biochemical and physiological processes in the brain, including neurotransmitter release, receptor signaling, and neuronal excitability. It has been shown to modulate the activity of the dopamine and serotonin systems, leading to changes in mood, motivation, and cognition.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol in lab experiments is its high binding affinity for several neurotransmitter receptors, which makes it a useful tool for studying the function of these receptors in the brain. However, one of the limitations of using this compound is its potential toxicity, which can affect the viability of neuronal cells and lead to false results in experiments.
Future Directions
There are several future directions for the study of 1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol. One direction is the development of new drugs based on this compound for the treatment of neurological and psychiatric disorders. Another direction is the study of its effects on other neurotransmitter systems and its potential applications in other fields, such as neurobiology and pharmacology. Finally, the development of new synthesis methods and modifications to the existing methods can improve the yield and purity of the product and facilitate its use in future research.
Synthesis Methods
The synthesis of 1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol involves the reaction between 4-fluorobenzaldehyde and 2-amino-2-methyl-1-propanol to form the corresponding oxazoline intermediate. This intermediate is then reacted with piperidine to obtain the final product. The synthesis of this compound has been reported in several scientific journals, and various modifications to the reaction conditions have been proposed to improve the yield and purity of the product.
Scientific Research Applications
1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to possess significant binding affinity for several neurotransmitter receptors, including the dopamine D2 receptor, the serotonin 5-HT2A receptor, and the adrenergic α1 receptor, making it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders.
properties
IUPAC Name |
1-[[5-(4-fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17FN2O2/c16-12-3-1-11(2-4-12)14-9-17-15(20-14)10-18-7-5-13(19)6-8-18/h1-4,9,13,19H,5-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSMULEFPDVURJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CC2=NC=C(O2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[[5-(4-Fluorophenyl)-1,3-oxazol-2-yl]methyl]piperidin-4-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.